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Compound of Interest

Compound Name: Photobiotin acetate

Cat. No.: B1591662

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and applications of
photobiotin acetate, a versatile tool in molecular and cellular biology. It is designed to equip
researchers with the technical knowledge required for its effective use in labeling nucleic acids
and proteins, identifying molecular interactions, and aiding in drug discovery.

Core Chemical and Physical Properties

Photobiotin acetate is a photoactivatable analog of biotin that enables the non-specific
labeling of various biomolecules upon activation with light.[1][2][3] It is composed of a biotin
moiety, a charged linker arm, and a photoreactive aryl azide group.[3][4] This structure allows
for the covalent attachment to target molecules, facilitating their detection, purification, and
analysis.

A summary of its key quantitative properties is presented in the table below.
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Property Value Reference(s)
Molecular Formula C23H35N904S - C2H402

Molecular Weight 593.70 g/mol

Appearance Film or powder

Solubility 10 mg/mL in water

Storage Conditions -20°C, protected from light

Photoactivation Wavelength 260-475 nm

Mechanism of Action: Photoactivated Labeling

The utility of photobiotin acetate lies in its photoreactive aryl azide group. Upon exposure to
light within its activation range (260-475 nm), the aryl azide is converted into a highly reactive
aryl nitrene intermediate. This nitrene can then form a covalent bond with nearby molecules,
including proteins and nucleic acids, effectively "labeling" them with biotin. This non-specific
insertion allows for the labeling of molecules that may lack specific reactive groups required by
other labeling methods.
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Mechanism of Photobiotin Acetate Photoactivation and Labeling
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Workflow for Nucleic Acid Probe Labeling with Photobiotin Acetate
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Proximity-Based Labeling for Protein Interaction Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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